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Compound of Interest

Compound Name: 2-Nitroquinoline

Cat. No.: B099525

Physical Properties of 2-Nitroquinoline: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-
nitroquinoline, specifically its melting point and solubility. The information herein is intended to
support research and development activities where this compound is of interest.

Core Physical Properties

Quantitative data for the physical properties of 2-nitroquinoline are summarized in the table
below. It is important to note that while the melting point is well-documented, specific
guantitative solubility data in common laboratory solvents is not readily available in the
reviewed literature.

Property Value Solvents

Melting Point 125 °C Not Applicable

Water, Ethanol, Acetone,

Solubility Data not available ) .
Dimethyl Sulfoxide (DMSO)
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Experimental Protocols

Detailed experimental methodologies are crucial for the accurate determination of physical
properties. The following sections outline standard protocols for measuring the melting point
and a general procedure for determining the solubility of an organic compound like 2-
nitroquinoline.

Melting Point Determination

The melting point of 2-nitroquinoline can be determined using the capillary method with a
suitable melting point apparatus.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:

o Sample Preparation: A small sample of 2-nitroquinoline is finely ground using a mortar and
pestle.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the sealed end. This
process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.

Solubility Determination (General Protocol)

A general protocol for determining the solubility of an organic compound involves preparing a
saturated solution and then quantifying the amount of dissolved solute.

Apparatus and Materials:

Analytical balance

» Vials with screw caps

o Constant temperature shaker or incubator

e Centrifuge

e Volumetric flasks and pipettes

e High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
¢ Solvents of interest (e.g., water, ethanol, acetone, DMSO)

Procedure:

o Sample Preparation: An excess amount of 2-nitroquinoline is added to a known volume of
the solvent in a vial.

o Equilibration: The vials are sealed and placed in a constant temperature shaker. They are
agitated for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and a
saturated solution is formed.

o Phase Separation: The vials are removed from the shaker and the undissolved solid is
separated from the solution by centrifugation or filtration.
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e Quantification: A known volume of the clear supernatant (the saturated solution) is carefully
removed and diluted with a suitable solvent. The concentration of 2-nitroquinoline in the
diluted sample is then determined using a calibrated analytical method such as HPLC or UV-

Vis spectrophotometry.

o Calculation: The solubility is calculated from the measured concentration and the dilution
factor, and is typically expressed in units of mg/mL or mol/L.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for
determining the melting point and solubility of 2-nitroquinoline.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Solubility Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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